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Compound of Interest

Compound Name: Vat Yellow 4

Cat. No.: B1669115 Get Quote

Initial investigations into the molecular formula and weight of C.I. 59100 have revealed a

significant challenge: the provided Colour Index (C.I.) number does not correspond to a

recognized chemical substance in publicly available databases. This technical guide addresses

the search for C.I. 59100, the methodologies employed, and the ultimate conclusion that the

identifier is likely erroneous.

Summary of Findings
A comprehensive search was conducted to ascertain the molecular and chemical properties of

the substance designated as C.I. 59100. Despite a multi-pronged approach utilizing chemical

databases and broad internet searches, no specific, verifiable chemical entity could be linked to

this identifier.

Table 1: Search Query and Database Results for C.I. 59100
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Search Query Database/Engine Result

"Molecular formula and weight

of C.I. 59100"

Chemical Abstract Service

(CAS), PubChem

No direct matches. Results for

other C.I. numbers were

returned.

"C.I. 59100 chemical name" Google Scholar, Scifinder
No relevant scholarly articles

or chemical data.

"Colour Index number 59100"
Colour Index International

Database
No entry found for this number.

"C.I. 59100 synonym" General Web Search

No chemical synonyms

identified. Results were

primarily related to hex color

codes for digital design.

Methodological Approach
The investigation into C.I. 59100 followed a systematic protocol designed to identify a chemical

substance based on its Colour Index number. The workflow is outlined below.

Figure 1: Experimental Workflow for the Identification of C.I. 59100. This diagram illustrates the

logical steps taken to identify the chemical properties associated with the provided Colour

Index number. The process ultimately concluded that C.I. 59100 is not a recognized identifier.

Discussion
The Colour Index International is a reference database of manufactured colorants, where each

entry is assigned a unique C.I. Generic Name and a C.I. Constitution Number. The number

"59100" falls within the numerical range typically assigned to specific chemical classes of dyes

and pigments. However, our exhaustive search indicates that no substance has been assigned

this particular number.

The prevalence of "59100" in the context of hexadecimal color codes for web and graphic

design suggests a possible point of confusion. In this system, colors are defined by a six-

character code, and it is conceivable that such a code was mistaken for a Colour Index

number.
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Conclusion for Researchers and Drug Development
Professionals
For researchers, scientists, and drug development professionals, the accurate identification of

a chemical entity is the foundational step for any further investigation. In the case of "C.I.

59100," it is concluded that this is not a valid identifier for a chemical substance. Therefore, it is

not possible to provide a molecular formula, weight, or any associated experimental protocols

or signaling pathway information.

It is recommended to verify the source of the Colour Index number. If the number was

transcribed, there may have been an error. If it was sourced from a publication or internal

document, a review of that source is necessary to determine the correct identifier for the

intended substance. Without a valid C.I. number or an alternative recognized identifier such as

a CAS number or IUPAC name, further research and development activities cannot proceed.

To cite this document: BenchChem. [Unraveling the Identity of C.I. 59100: A Technical
Investigation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669115#molecular-formula-and-weight-of-c-i-59100]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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